
Proper Disposal of Cyclohexyl Benzoate: A
Guide for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexyl benzoate

Cat. No.: B1605087 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Cyclohexyl benzoate (CAS No. 2412-73-9), a common fragrance ingredient and plasticizer.

Adherence to these procedures is crucial for ensuring laboratory safety, environmental

protection, and regulatory compliance. This guide is intended for researchers, scientists, and

drug development professionals who handle this chemical.

Hazard Assessment and Waste Classification
Before disposal, a thorough hazard assessment is necessary to determine if the waste is

classified as hazardous under the Resource Conservation and Recovery Act (RCRA).

Cyclohexyl benzoate is a colorless to pale yellow liquid. Based on available data, it does not

typically meet the criteria for a characteristic hazardous waste.

RCRA Characteristics Analysis:

Ignitability: The flash point of Cyclohexyl benzoate is approximately 132.7°C (270.9°F),

which is significantly higher than the EPA's limit of 60°C (140°F) for ignitable liquids.

Therefore, it is not considered an ignitable hazardous waste.[1][2][3][4]

Corrosivity: Cyclohexyl benzoate is not known to be corrosive.
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Reactivity: There is no indication that Cyclohexyl benzoate is reactive in a way that would

classify it as a hazardous waste.

Toxicity: While toxicological data is available, there is no evidence to suggest that

Cyclohexyl benzoate would fail the Toxicity Characteristic Leaching Procedure (TCLP) for

any of the regulated contaminants.

Listed Wastes:

Cyclohexyl benzoate is not found on the EPA's F, K, P, or U lists of hazardous wastes.

Based on this assessment, pure, unused Cyclohexyl benzoate is generally not considered a

hazardous waste. However, it is imperative to remember that if Cyclohexyl benzoate is mixed

with a listed hazardous waste or exhibits a hazardous characteristic due to contamination, the

entire mixture must be managed as hazardous waste.

Quantitative Data Summary
Property Value Source

CAS Number 2412-73-9 [1][3][4][5][6][7]

Molecular Formula C13H16O2 [1][3][4][6]

Flash Point 132.7°C (270.9°F) [1][2][3][4]

Boiling Point ~285°C (545°F) [3][4][6]

Density ~1.07 g/cm³ [1][3][4]

Disposal Procedures
The appropriate disposal method for Cyclohexyl benzoate depends on whether it is

contaminated and the quantity to be disposed of.

Step 1: Waste Determination

The first critical step is to determine if the Cyclohexyl benzoate waste is hazardous.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.alfa-chemistry.com/product/cyclohexyl-benzoate-cas-2412-73-9-109346.html
https://www.echemi.com/products/pid_Seven16136-cyclohexylbenzoate.html
https://www.chemnet.com/cas/en/2412-73-9/cyclohexyl-benzoate.html
https://www.sigmaaldrich.com/US/en/product/achemblock/advh99bd59f1
https://m.chemicalbook.com/ProductChemicalPropertiesCB7939451_EN.htm
https://cymitquimica.com/cas/2412-73-9/
https://www.alfa-chemistry.com/product/cyclohexyl-benzoate-cas-2412-73-9-109346.html
https://www.echemi.com/products/pid_Seven16136-cyclohexylbenzoate.html
https://www.chemnet.com/cas/en/2412-73-9/cyclohexyl-benzoate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7939451_EN.htm
https://www.alfa-chemistry.com/product/cyclohexyl-benzoate-cas-2412-73-9-109346.html
http://www.thegoodscentscompany.com/data/rw1017401.html
https://www.echemi.com/products/pid_Seven16136-cyclohexylbenzoate.html
https://www.chemnet.com/cas/en/2412-73-9/cyclohexyl-benzoate.html
https://www.echemi.com/products/pid_Seven16136-cyclohexylbenzoate.html
https://www.chemnet.com/cas/en/2412-73-9/cyclohexyl-benzoate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7939451_EN.htm
https://www.alfa-chemistry.com/product/cyclohexyl-benzoate-cas-2412-73-9-109346.html
https://www.echemi.com/products/pid_Seven16136-cyclohexylbenzoate.html
https://www.chemnet.com/cas/en/2412-73-9/cyclohexyl-benzoate.html
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/product/b1605087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cyclohexyl Benzoate Waste

Is the waste mixed with
any other substance?

Is the contaminant a listed
hazardous waste or does the
mixture exhibit a hazardous

characteristic (ignitable,
corrosive, reactive, toxic)?

Yes

Dispose of as
Non-Hazardous Waste

No (Pure Cyclohexyl Benzoate)

Dispose of as
Hazardous Waste

Yes No

Click to download full resolution via product page

Caption: Decision workflow for classifying Cyclohexyl benzoate waste.

Step 2: Disposal of Non-Hazardous Cyclohexyl Benzoate Waste

For pure, uncontaminated Cyclohexyl benzoate:

Small Quantities (Lab Scale):

Collection: Collect the waste in a clearly labeled, sealed, and compatible container. The

label should clearly state "Non-Hazardous Waste: Cyclohexyl Benzoate".
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Consult Local Regulations: Before any disposal action, consult your institution's

Environmental Health and Safety (EHS) department and local wastewater treatment

authority. Some jurisdictions may permit the drain disposal of small quantities of non-

hazardous, readily biodegradable organic compounds, while others may prohibit it.

Approved Disposal: If not permitted for drain disposal, arrange for pickup and disposal

through your institution's chemical waste program or a licensed waste management

contractor.

Large Quantities:

Collection and Storage: Accumulate the waste in a suitable, labeled container in a

designated waste storage area.

Professional Disposal: Contact a licensed and insured hazardous and non-hazardous

waste disposal company to arrange for transportation and disposal. Ensure the company

can provide documentation of proper disposal.

Step 3: Disposal of Hazardous Cyclohexyl Benzoate Waste

If the Cyclohexyl benzoate is mixed with hazardous substances:

Container Management:

Use a container that is compatible with all components of the waste mixture.

The container must be in good condition, with a secure, tight-fitting lid.

Label the container with the words "Hazardous Waste" and list all constituents and their

approximate percentages.

Storage:

Store the hazardous waste in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.

Ensure secondary containment is in place to capture any potential leaks.
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Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or

a licensed hazardous waste contractor.

Do not attempt to dispose of hazardous waste down the drain or in the regular trash.

Step 4: Empty Container Disposal

Non-Hazardous: An empty container that held pure Cyclohexyl benzoate can typically be

disposed of in the regular trash after it has been triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone). The rinsate should be collected and managed as chemical waste.

Hazardous: If the container held Cyclohexyl benzoate that was classified as hazardous, it

must be managed as hazardous waste unless it has been triple-rinsed. The rinsate from this

process must also be collected and disposed of as hazardous waste.

Experimental Protocols
The determination of whether a chemical waste is hazardous is based on established EPA test

methods. For ignitability, the Pensky-Martens Closed-Cup Tester (ASTM D93) is a standard

method. For the toxicity characteristic, the Toxicity Characteristic Leaching Procedure (TCLP)

(EPA Method 1311) is used to determine if a waste will leach hazardous constituents into

groundwater. While a full experimental protocol for these tests is extensive, the fundamental

principles are:

Pensky-Martens Closed-Cup Test: A sample of the liquid is heated at a controlled rate in a

closed cup. An ignition source is directed into the cup at regular intervals to determine the

lowest temperature at which the vapors will ignite.

Toxicity Characteristic Leaching Procedure (TCLP): The waste is subjected to a simulated

landfill leaching process over an 18-hour period. The resulting liquid extract is then analyzed

for the presence and concentration of specific toxic contaminants.

Researchers should not perform these tests themselves but should rely on data from Safety

Data Sheets or, if necessary, have the waste tested by a certified laboratory.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Cyclohexyl benzoate, minimizing risks to themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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